Cas no 1805306-13-1 (5-(Difluoromethyl)-3-fluoropyridine-2-methanol)

• Product Name: 5-(Difluoromethyl)-3-fluoropyridine-2-methanol
• CAS No: 1805306-13-1
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4922460
• Update Time: 2025-10-29

5-(Difluoromethyl)-3-fluoropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoropyridine-2-methanol

• Inchi： 1S/C7H6F3NO/c8-5-1-4(7(9)10)2-11-6(5)3-12/h1-2,7,12H,3H2
• InChI Key： ZDJZDQYCUFEBOT-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=CN=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1

Additional information on 5-(Difluoromethyl)-3-fluoropyridine-2-methanol

5-(Difluoromethyl)-3-fluoropyridine-2-methanol (CAS No. 1805306-13-1): A Versatile Fluorinated Pyridine Derivative

The compound 5-(Difluoromethyl)-3-fluoropyridine-2-methanol (CAS No. 1805306-13-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and fluoropyridine moieties, make it a valuable intermediate for the synthesis of bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific research, addressing common queries such as "fluoropyridine derivatives in drug discovery" and "difluoromethyl group applications."

One of the key reasons for the growing interest in 5-(Difluoromethyl)-3-fluoropyridine-2-methanol is its role in the development of fluorinated pharmaceuticals. Fluorine atoms are known to enhance the metabolic stability, bioavailability, and binding affinity of drug molecules. Researchers frequently search for "how fluorine improves drug properties" or "fluoropyridine in medicinal chemistry," highlighting the compound's potential in this field. Its difluoromethyl group, in particular, is a sought-after motif due to its ability to modulate lipophilicity and hydrogen bonding.

In addition to pharmaceuticals, 5-(Difluoromethyl)-3-fluoropyridine-2-methanol finds applications in agrochemical formulations. The fluoropyridine core is a common scaffold in herbicides and insecticides, addressing the demand for "eco-friendly fluorinated pesticides." The compound's stability and reactivity make it a promising candidate for designing next-generation crop protection agents. Questions like "role of fluorinated compounds in agriculture" are frequently explored in this context.

The synthesis and characterization of 5-(Difluoromethyl)-3-fluoropyridine-2-methanol involve advanced techniques such as NMR spectroscopy and mass spectrometry. Researchers often inquire about "analytical methods for fluorinated compounds" or "CAS 1805306-13-1 synthesis," underscoring the need for precise methodologies. The compound's purity and stability are critical for its successful application in high-value industries.

Another trending topic related to this compound is its potential in material science. Fluorinated pyridines are being investigated for their use in organic electronics and liquid crystals. Searches like "fluoropyridines in OLEDs" reflect this emerging interest. The difluoromethyl group's electronic effects can fine-tune material properties, making it a valuable building block for advanced technologies.

Environmental and regulatory considerations also play a role in the discourse around 5-(Difluoromethyl)-3-fluoropyridine-2-methanol. With increasing scrutiny on sustainable chemistry, researchers are exploring "green synthesis of fluorinated compounds" and "biodegradability of fluoropyridines." These topics align with global efforts to reduce the environmental footprint of chemical processes.

In conclusion, 5-(Difluoromethyl)-3-fluoropyridine-2-methanol (CAS No. 1805306-13-1) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its fluoropyridine and difluoromethyl functionalities make it a subject of ongoing research, addressing queries like "future of fluorinated intermediates" and "innovative uses of pyridine derivatives." As science advances, this compound is poised to play a pivotal role in addressing contemporary challenges.